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Compound of Interest

Compound Name: Cholestan-3alpha-ol
CAS No.: 18769-46-5
Cat. No.: B100275
Get Quote
. J

CAS: 516-95-0 | Synonyms: Epicholestanol; 5

-Cholestan-3

-ol Application: Lipidomics standards, membrane fluidity studies, sterol metabolism research.[1]

Executive Safety Summary

The "Silent" Hazard: While Cholestan-3

-ol is often classified as "Not a Hazardous Substance” (GHS) or a mild irritant, this classification
creates a false sense of security.[1] The primary risks in a research setting are mechanical
inhalation (fine hydrophobic dust) and solvent toxicity (chloroform is the standard vehicle).[1]

Senior Scientist Directive: Do not treat this merely as "soap powder." As a bioactive sterol, its
long-term effects on lung surfactant biology upon inhalation are not fully characterized.[1]
Furthermore, the standard protocol requires dissolution in Chloroform, which transforms a low-
hazard solid into a high-hazard carcinogenic solution.[1]

Risk Assessment & PPE Matrix
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The "Solvent Trap"

Most lab accidents with sterols occur not from the powder, but from the solvent used to dissolve

it. Standard Nitrile gloves provide less than 1 minute of protection against Chloroform.[1]

PPE Selection Table

Standard Protocol

High-Risk Protocol
(Solubilization in

Component Technical Rationale
i (Solid Handling) CHCI
)
Hydrophobic sterol
) Fume Hood dust is difficult for lung
Respiratory N95 / P2 Mask )
(Required) macrophages to clear.

[1]

Hand Protection

Nitrile (4 mil)

PVA or Viton (or
Double Nitrile w/

immediate change)

Standard Nitrile
degrades instantly in
Chloroform. PVA

offers >4h resistance.

[1]

Eye Protection

Safety Glasses

Chemical Goggles

Prevent solvent
splash; chloroform
causes severe corneal

injury.

Body

Lab Coat (Cotton)

Lab Coat + Apron

Synthetic lab coats
can melt into skin if
chloroform

spills/ignites.

Decision Logic: PPE Selection

The following logic flow ensures you select the correct protection based on the state of the

matter.
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START: Handling Cholestan-3alpha-ol

What is the physical state?

Solid Powder Solvent Solution

Is visible dust generated? Solvent Type?
Mhing <10mg)£(es (Bulk Transfer)
Standard PPE: Respiratory PPE:
Nitrile Gloves + Safety Glasses N95 Mask + Fume Hood Ethanol/Methanol Chloroform/DCM
(Low Risk) (Inhalation Risk)

CRITICAL STOP:
Use PVA/Viton Gloves
OR Double Nitrile (Splash Only)

Standard Nitrile Gloves
(Good Resistance)

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on physical state and solvent compatibility.
Note the critical divergence for Chloroform handling.

Operational Protocol: Weighing & Solubilization
The Challenge: Cholestan-3
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-ol is a waxy, hydrophobic solid that is prone to static charging.[1] It will "jump" off spatulas and
cling to weighing boats, leading to inaccurate data and workspace contamination.

Step-by-Step Workflow

e Preparation:
o Equip PPE as per the matrix above.

o Static Control: Use an ionizing anti-static gun on the weighing boat and the spatula before
touching the powder. If unavailable, wipe the spatula with an ethanol-dampened wipe and

let dry (increases humidity locally).[1]
e Weighing (The "Tap" Method):
o Do not scoop large amounts.[1] The powder clumps.[1]
o Use a micro-spatula. Tap the handle gently to vibrate the powder onto the boat.

o Expert Tip: If weighing <1 mg, weigh a larger amount (e.g., 5 mg) and perform a serial
dilution. Direct weighing of static-prone sterols at low mass has a high error rate.[1]

e Solubilization (The Chloroform Protocol):
o Location: Fume hood ONLY.

o Vessel: Glass or Teflon (PTFE) only.[1] Chloroform dissolves many plastics (polystyrene).

[1]

o Technique: Add solvent slowly down the side of the vial to wash down clinging powder.
Cap immediately to prevent solvent evaporation from altering the concentration.

Disposal & Spill Management

Bioaccumulation Risk: While not acutely toxic, sterols are lipids that can coat plumbing and

bioaccumulate in aquatic environments.

Disposal Workflow
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e Solid Waste: Dispose of contaminated weighing boats and wipes in "Solid Chemical Waste."

Do not throw in regular trash.
e Liquid Waste:
o If dissolved in Ethanol: "Flammable Organic Waste."

o If dissolved in Chloroform: "Halogenated Organic Waste." DO NOT MIX with non-
halogenated solvents (acetone/ethanol) if your facility separates them; this is a common
compliance violation.[1]

Spill Cleanup Logic (Graphviz)[1]

1. Dampen paper towel (Ethanol)
2. Place over powder (Stop Dust)

. ___>
Dry Powder Spill 3. Wipe & Dispose

Spill Detected Identify Type

1. Evacuate Area (if >100mL)
2. Cover with absorbent pads
3. Place in sealed bag

Solvent Spill S —

Click to download full resolution via product page

Caption: Immediate response workflow for dry vs. wet spills. Dampening powder is critical to

prevent inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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